Cas no 2229358-68-1 (N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine
• CAS No: 2229358-68-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6096499
• PubChem ID: 165975153
• Update Time: 2025-08-05

N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine
• EN300-1768724
• 2229358-68-1
• N-methyl-N-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]hydroxylamine

• Inchi： 1S/C10H15NOS/c1-11(12)6-8-7-13-10-5-3-2-4-9(8)10/h7,12H,2-6H2,1H3
• InChI Key： PKJAXHRCKWRWSK-UHFFFAOYSA-N
• SMILES： S1C=C(CN(C)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.7Ų

Additional information on N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine

Recent Advances in the Study of N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine (CAS: 2229358-68-1)

The compound N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine (CAS: 2229358-68-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine, which make it a promising candidate for targeting specific biological pathways. The compound's benzothiophene core and hydroxylamine moiety are believed to play critical roles in its interaction with various enzymes and receptors, particularly those involved in inflammatory and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and other diseases. The study reported that N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine exhibited potent inhibitory activity against HDAC6, with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing novel HDAC inhibitors.

Another significant advancement involves the compound's application in neuroprotection. A recent preclinical study explored its effects on oxidative stress and neuronal apoptosis in models of Parkinson's disease. The results indicated that N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine could mitigate oxidative damage and improve neuronal survival, possibly through modulation of the Nrf2-ARE pathway. These findings open new avenues for its use in neurodegenerative disorders.

The synthesis of N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine has also been optimized in recent work. A team of chemists developed a scalable and efficient route using a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. This methodological improvement is crucial for facilitating further pharmacological and toxicological studies.

Despite these promising results, challenges remain in the development of N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, N-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylhydroxylamine (CAS: 2229358-68-1) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural and functional properties make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its potential.